Cas no 140211-07-0 (benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate)

Benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate is a bicyclic lactam derivative with a rigid, fused-ring structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its cis-configuration and ketone functionality at the 7-position enhance its reactivity in selective transformations, such as reductive amination or nucleophilic additions. The benzyl ester group offers versatility for further derivatization, including hydrogenolysis to the corresponding carboxylic acid. This compound’s stereochemical purity and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) or enzyme inhibition pathways. Its well-defined structure ensures reproducibility in synthetic routes.
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate structure
140211-07-0 structure
Product name:benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
CAS No:140211-07-0
MF:C16H19NO3
MW:273.326964616776
MDL:MFCD18791834
CID:4594374
PubChem ID:86591297

benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl (4aS,7aS)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
    • Benzyl (4aS,7aS)-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
    • benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
    • P15090
    • PS-17736
    • 1931930-57-2
    • MOKKTXDDVHSSBZ-UONOGXRCSA-N
    • CS-0058070
    • benzyl (4aS,7aS)-7-oxo-3,4,4a,5,6,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate
    • benzyl (cis)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
    • benzyl(cis)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
    • (4AS,7aS)-benzyl 7-oxohexahydro-1H-cyclopenta[c]pyridine-2(3H)-carboxylate
    • 2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(A+/-)-
    • 140211-07-0
    • 2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(+/-)-
    • MDL： MFCD18791834
    • Inchi： 1S/C16H19NO3/c18-15-7-6-13-8-9-17(10-14(13)15)16(19)20-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2/t13-,14+/m0/s1
    • InChI Key： MOKKTXDDVHSSBZ-UONOGXRCSA-N
    • SMILES： C1N(C(OCC2=CC=CC=C2)=O)CC[C@]2([H])CCC(=O)[C@]12[H]

Computed Properties

  • Exact Mass: 273.13649347g/mol
  • Monoisotopic Mass: 273.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.6Ų

benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
505071-1g
(4AS,7AS)-BENZYL 7-OXOHEXAHYDRO-1H-CYCLOPENTA[C]PYRIDINE-2(3H)-CARBOXYLATE
 140211-07-0 95.0%
1g
 ￡1,781.00 2023-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQA016-1G
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
 140211-07-0 97%
1g
 ￥ 7,682.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQA016-100MG
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
 140211-07-0 97%
100MG
 ￥ 1,920.00 2023-03-30
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00842341-100mg
Benzyl cis-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
 140211-07-0 97%
100mg
 ￥999.0 2023-04-02
eNovation Chemicals LLC
D635595-100mg
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
 140211-07-0 95%
100mg
 $360 2024-07-21
eNovation Chemicals LLC
D635595-1G
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
 140211-07-0 95%
1g
 $1445 2024-07-21
eNovation Chemicals LLC
D635595-250MG
benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
 140211-07-0 95%
250mg
 $575 2024-07-21
1PlusChem
1P01DY6B-1g
2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(±)-
 140211-07-0 90+%
1g
 $1654.00 2023-12-21
1PlusChem
1P01DY6B-500mg
2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(±)-
 140211-07-0 90+%
500mg
 $1118.00 2023-12-21
1PlusChem
1P01DY6B-100mg
2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(±)-
 140211-07-0 95%
100mg
 $706.00 2024-06-21

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Amadis Chemical Company Limited
(CAS:140211-07-0)benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
A1058858
Purity:99%
Quantity:5g
Price ($):2921.0